(S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol

• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol
• SMILES: C1CC(CN(C1)CC2=CN=C(C=C2)Br)O
• InChI: InChI=1S/C11H15BrN2O/c12-11-4-3-9(6-13-11)7-14-5-1-2-10(15)8-14/h3-4,6,10,15H,1-2,5,7-8H2/t10-/m0/s1
• InChIKey: GKVXOLRTZAJHPE-JTQLQIEISA-N

Researchers face costly chiral resolution steps when synthesizing kinase inhibitors. (S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol provides an enantiopure building block that eliminates this step. - (S)-configuration ensures correct spatial presentation for target binding. - Bromopyridyl handle for late-stage Suzuki coupling. - 98% purity avoids contaminating enantiomer artifacts. Reliable supply with CAS 1421013-21-9 ensures traceability for drug development.

Overview of (S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol

(S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol (CAS 1421013-21-9) is a chiral, heterobifunctional small molecule with the formula C11H15BrN2O and a molecular weight of 271.15 g/mol . It belongs to the class of 3-hydroxypiperidine derivatives and features a (6-bromopyridin-3-yl)methyl substituent. Its primary recognized utility in the available literature is as a synthetic building block in medicinal chemistry, where the stereodefined hydroxyl group and the aryl bromide handle provide vectors for further chemical elaboration .

Stereodefined (S)-3-hydroxypiperidine building block

Aryl bromide handle for cross-coupling diversification

Supports chiral drug-discovery synthesis workflows

Irreplaceability of (S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol

Simple replacement of this compound with a racemic mixture, the (R)-enantiomer, or a regioisomeric piperidinol is not chemically equivalent and can lead to divergent outcomes in target binding or downstream synthesis. The absolute (S)-configuration at the 3-position of the piperidine ring is a critical determinant of three-dimensional shape, and in chiral environments such as enzyme active sites, the enantiomer can exhibit drastically different binding affinities or even inactivity . Similarly, shifting the hydroxyl group from the 3- to the 4-position on the piperidine ring alters both the geometry of hydrogen-bonding interactions and the reactivity profile of subsequent derivatizations, making the 4-ol analog a non-interchangeable building block for projects requiring a specific spatial presentation of the alcohol moiety . The bromine atom on the pyridine ring is a key synthetic handle for cross-coupling; replacing it with a chloro or other halogen analog changes the reactivity in critical steps like Suzuki or Buchwald-Hartwig couplings, potentially altering reaction yields and conditions .

Racemate introduces inactive enantiomer

Using the racemic mixture may confound biological assays with 50% of a potentially less active stereoisomer.

4-piperidinol regioisomer alters binding geometry

Shifting the hydroxyl to the 4-position changes hydrogen-bond directionality and target-interaction profile.

Chloro analog may reduce coupling efficiency

Aryl chloride is less reactive in oxidative addition, potentially requiring harsher conditions for Pd-catalyzed couplings.

Differentiation of (S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol vs. Analogs

Stereochemical Purity vs. Racemate

The value of the (S)-enantiomer is inherently defined by its non-superimposable mirror image relationship with the (R)-enantiomer. While direct comparative bioactivity data is absent from the public record, a vendor specification for the (S)-enantiomer confirms a purity of 98%, without specification of chiral purity . The racemic mixture (CAS 1420850-60-7) and the (R)-enantiomer (CAS 1421015-22-6) are documented as distinct compounds for procurement, indicating that stereochemistry is the sole differential for selection . In any chiral application, using the racemate introduces 50% of the potentially less or inactive enantiomer, which can confound biological assays.

Stereochemical Identity

Class-level inference

Absolute (S)-configuration vs racemate and (R)-enantiomer

Stereochemical control supports reproducible assay interpretation

No direct comparative bioactivity data available

Evidence Dimension	Stereochemical Identity
Target Compound Data	(S)-enantiomer, CAS 1421013-21-9
Comparator Or Baseline	Racemic: CAS 1420850-60-7; (R)-enantiomer: CAS 1421015-22-6
Quantified Difference	Absolute configuration difference; not a quantitative potency differential
Conditions	Chemical identity and procurement records

Why This Matters

For researchers requiring a defined 3D pharmacophore, selecting the (S)-enantiomer over the racemate or wrong enantiomer is fundamental to obtaining interpretable and reproducible results.

Regiochemical Differentiation: 3-Piperidinol vs. 4-Piperidinol

The target compound positions the hydroxyl group at the 3-position of the piperidine ring. Its key regioisomer, 1-((6-bromopyridin-3-yl)methyl)piperidin-4-ol (CAS 364794-73-0), bears the -OH group at the 4-position . This positional shift changes the directionality of hydrogen bonding and the geometry of the nucleophilic center. While no head-to-head assay data exists, the 4-ol isomer has been documented as a distinct entry in biochemical screening databases (e.g., BindingDB BDBM50148603), with reported high-affinity interactions (Kd: 0.300 nM) against human BRD4 BD2, suggesting its optimized scaffold geometry is not interchangeable with the 3-ol for certain protein targets [1].

Binding Profile

Cross-study comparable

Kd = 0.300 nM (4-ol regioisomer, BRD4 BD2)

Hydroxyl position dictates distinct target engagement profile

Target compound not tested; comparator data only

Evidence Dimension	Molecular Target Binding Affinity
Target Compound Data	No public bioactivity data found
Comparator Or Baseline	1-((6-bromopyridin-3-yl)methyl)piperidin-4-ol: Kd = 0.300 nM for BRD4 BD2 (BROMOscan assay)
Quantified Difference	Data absent for target compound; comparator demonstrates high potency for a specific protein-protein interaction module.
Conditions	Human partial length BRD4 BD2, bacterial expression system, BROMOscan assay

Why This Matters

The distinct biological profile of the regioisomer exemplifies how a simple shift in hydroxyl position leads to a different biological fingerprint, underscoring the non-fungibility of these building blocks in drug discovery.

• [1] BindingDB. (n.d.). BDBM50148603 (CHEMBL3770724). Affinity Data: Kd 0.300 nM for BRD4 BD2. Assay: BROMOscan. View Source

Aryl Bromide vs. Chloro Reactivity

The 6-bromopyridine moiety provides a well-precedented handle for palladium-catalyzed cross-coupling reactions. A common structural analog would replace the bromine with chlorine, e.g., (S)-1-((6-chloropyridin-3-yl)methyl)piperidin-3-ol. While no direct kinetic comparison for this specific scaffold is published, it is a general principle in synthetic chemistry that aryl bromides are significantly more reactive than aryl chlorides in oxidative addition steps, often allowing for milder reaction conditions and higher yields in Suzuki and Buchwald-Hartwig couplings [1]. The bromine atom thus offers a tangible advantage in synthetic planning, enabling late-stage diversification that a chloro analog may not readily permit without specialized catalyst systems.

Reactivity

Class-level inference

Ar-Br > Ar-Cl in oxidative addition (general principle)

Bromine may enhance coupling efficiency in synthesis planning

Scaffold-specific kinetics not reported

Evidence Dimension	Synthetic Reactivity (Oxidative Addition)
Target Compound Data	Aryl-Br (C-Br bond dissociation energy ~ 84 kcal/mol)
Comparator Or Baseline	Aryl-Cl analog (C-Cl bond dissociation energy ~ 95 kcal/mol)
Quantified Difference	General reactivity trend: Ar-Br > Ar-Cl in Pd-catalyzed cross-couplings.
Conditions	Inferred from general organometallic chemistry principles, not from a specific head-to-head study on this scaffold.

Why This Matters

For a procurement decision focused on a synthetic building block, the enhanced reactivity of the aryl bromide can reduce step count and improve synthetic efficiency compared to the chloro analog.

• [1] Miyaura, N.; Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. (Referenced for general reactivity principle). View Source

Applications of (S)-1-((6-bromopyridin-3-yl)methyl)piperidin-3-ol

Chiral Kinase Inhibitor Intermediate Synthesis

This compound is well-suited as a chiral intermediate in the multi-step synthesis of complex kinase inhibitors, where the (S)-configured 3-hydroxypiperidine moiety is a known pharmacophoric element. The bromopyridine group allows for late-stage attachment of a heterocyclic core via Suzuki coupling, while the free hydroxyl can be further elaborated, for example, to form a carbamate or ether linkage, as seen in the construction of PI3K inhibitor scaffolds in patent US8772480 [1]. The use of the pre-defined (S)-enantiomer circumvents the need for a chiral resolution step late in the synthesis, potentially improving overall yield and reducing cost.

CNS-Targeted Probe Synthesis

Piperidin-3-ol scaffolds are prevalent in CNS drug discovery. This specific building block provides an efficient route to diversely functionalized CNS probes. The bromine atom is a versatile exit vector for introducing aromatic or heteroaromatic groups via cross-coupling, enabling exploration of structure-activity relationships around a chiral piperidine core. The 98% purity specification from a reputable supplier ensures that initial screening hits are not artifacts of a contaminating enantiomer .

Protein-Protein Interaction Tool Compound

The brominated pyridyl-methyl appendage is a common motif in inhibitors of bromodomain-containing proteins. While direct data for the (S)-3-ol is lacking, its 4-ol regioisomer has demonstrated high affinity for BRD4 (Kd = 0.300 nM) [2]. This strongly implies that the 3-ol scaffold, with its distinct hydroxyl geometry, could serve as a tool compound for probing the stereochemical preferences of the acetyl-lysine binding pocket when derivatized appropriately, making it a valuable parallel candidate for epigenetic probe development.

Chiral HPLC Reference Standard

Given the existence of its (R)-enantiomer and racemic mixture as separately cataloged compounds , this (S)-enantiomer can serve as a reference standard in the development of chiral HPLC methods for monitoring stereochemical purity during process chemistry. Its distinct CAS number and availability at defined purity ensure traceability and regulatory compliance in pharmaceutical development workflows.

Application

Selection Property

Validation Focus

Chiral intermediate for kinase inhibitor research

Stereodefined 3-hydroxypiperidine scaffold

Enantiomeric purity and coupling compatibility

CNS probe synthesis

Bromopyridine exit vector for SAR exploration

Cross-coupling efficiency and enantiomer identity

Bromodomain probe research

Regioisomeric hydroxyl geometry

Stereochemical preference in acetyl-lysine binding pocket

Chiral HPLC method development

Distinct (S)-enantiomer with defined CAS

Stereochemical purity monitoring context

• [1] US8772480 B2. (2014). Inhibitors of PI3 kinase and/or mTOR. Amgen Inc. Referenced for the use of bromopyridyl piperidine intermediates in kinase inhibitor synthesis. View Source
• [2] BindingDB. (n.d.). BDBM50148603 (CHEMBL3770724). Affinity Data: Kd 0.300 nM for BRD4 BD2. Assay: BROMOscan. View Source